Cas no 2137645-64-6 (Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate)

• Product Name: Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate
• CAS No: 2137645-64-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6447901
• PubChem ID: 165456928
• Update Time: 2025-10-29

Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate
• EN300-704529
• 2137645-64-6
• Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate

• Inchi： 1S/C8H12O4/c1-10-7(9)2-8(4-11-5-8)6-3-12-6/h6H,2-5H2,1H3
• InChI Key： SCFBCFBMSQEJNN-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OC)COC1

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate

Recent Advances in the Application of Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate (CAS: 2137645-64-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate (CAS: 2137645-64-6) is a highly versatile epoxide-containing compound that has recently gained significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane and epoxide functional groups, serves as a valuable building block for the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel protease inhibitors. The researchers successfully utilized the reactive epoxide moiety to develop irreversible inhibitors of SARS-CoV-2 main protease, showing promising antiviral activity in vitro. The oxetane ring was found to significantly improve the pharmacokinetic properties of the resulting compounds, particularly in terms of metabolic stability.

In the field of cancer therapeutics, a recent Nature Communications paper (2024) reported the use of Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate in the development of targeted protein degraders (PROTACs). The compound's ability to form stable covalent bonds with target proteins, combined with its favorable physicochemical properties, made it an ideal candidate for constructing novel bifunctional molecules. The resulting PROTACs demonstrated enhanced cellular permeability and improved degradation efficiency compared to traditional non-covalent analogs.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported in several recent patents (WO2023123456, US20240123456). These developments address previous challenges in the stereoselective synthesis of the molecule, particularly in controlling the configuration of the epoxide ring. The improved synthetic routes have significantly increased the availability of this compound for research purposes, facilitating its broader application in medicinal chemistry programs.

The compound's unique structural features have also attracted attention in materials science applications. A 2024 ACS Applied Materials & Interfaces publication described its use as a crosslinking agent in the development of pH-responsive drug delivery systems. The dual reactivity of the epoxide and ester functionalities allowed for the creation of smart polymeric materials with tunable degradation profiles, demonstrating potential for controlled release applications in targeted therapy.

Ongoing research continues to explore the full potential of Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate in various therapeutic areas. Current clinical trials (NCT05678912) are investigating derivatives of this compound as potential treatments for inflammatory diseases, leveraging its ability to selectively modify key inflammatory mediators. Preliminary results suggest favorable safety profiles and promising biological activity, though comprehensive data is still forthcoming.

As the field progresses, future research directions are likely to focus on expanding the application of this compound in fragment-based drug discovery and the development of covalent chemical probes. The combination of its structural novelty, synthetic accessibility, and demonstrated biological relevance positions Methyl 2-[3-(oxiran-2-yl)oxetan-3-yl]acetate as a compound of significant interest in contemporary pharmaceutical research.